(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone

• IUPAC Name: [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C14H12ClNO4S/c15-11-1-3-12(4-2-11)21(18,19)13-7-16(8-13)14(17)10-5-6-20-9-10/h1-6,9,13H,7-8H2
• InChI Key: LCYQSLLMKDUTQJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=COC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Antimicrobial Activity

Derivatives of azetidinone, including compounds closely related to (3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)(furan-3-yl)methanone, have been synthesized and evaluated for their antimicrobial properties. Studies have demonstrated that these compounds exhibit significant antibacterial and antifungal activities. For instance, a series of 4-(4-Chlorophenyl)-3-chloro-1-{4-[5-(Substituted phenyl)-1-(phenylsulfonyl)-4,5-dihydro-pyrazol-3-yl]phenyl}azetidin-2-ones were synthesized and tested, showing promising results against various bacterial and fungal strains (Shah et al., 2014).

Anti-inflammatory and Antibacterial Agents

Another application is in the development of novel pyrazoline derivatives as potent anti-inflammatory and antibacterial agents. These compounds, derived from azetidinone frameworks, have been synthesized using both conventional and microwave irradiation methods, showing significant in vivo anti-inflammatory and in vitro antibacterial activity (Ravula et al., 2016).

Herbicidal and Insecticidal Activities

Compounds containing the arylsulfonyl moiety, similar to the one , have been found to exhibit favorable herbicidal and insecticidal activities. This highlights the potential of such derivatives in agricultural applications, providing a chemical basis for the development of new pesticides (Wang et al., 2015).

Corrosion Inhibition

Research into the application of similar compounds for corrosion inhibition has revealed their efficacy in protecting mild steel in acidic media. The synthesized organic compounds demonstrate significant inhibition efficiency, indicating their potential use in industrial applications to prevent metal corrosion (Singaravelu & Bhadusha, 2022).